[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C14H17ClO2S/c1-11-3-2-4-12(5-11)6-13-7-14(8-13,9-13)10-18(15,16)17/h2-5H,6-10H2,1H3
• InChI Key: KXVYDCSHSBFSGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC23CC(C2)(C3)CS(=O)(=O)Cl
• Molecular Formula: C14H17ClO2S
• Molecular Weight: 284.8 g/mol

Description

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, also known as MBPMS, is a chemical compound that has been widely used in scientific research. MBPMS is a sulfonyl chloride derivative that is commonly used as a reagent for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is based on its ability to react with various functional groups. This compound reacts with alcohols and amines to form sulfonate esters and sulfonamides, respectively. The reaction is reversible and the protecting group can be removed under mild conditions. The reaction of this compound with other functional groups, such as carboxylic acids and ketones, has also been reported.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is a synthetic reagent that is used in laboratory experiments and has no therapeutic value.

Advantages and Limitations for Lab Experiments

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has several advantages as a reagent for laboratory experiments. It is easy to handle and store, and it is relatively inexpensive. This compound is also a versatile reagent that can be used for the synthesis of various organic compounds. However, this compound has some limitations. It is a toxic and corrosive compound that should be handled with care. In addition, this compound is not suitable for the synthesis of compounds that are sensitive to acidic conditions.

Future Directions

There are several future directions for the use of [3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride in scientific research. One direction is the development of new synthetic methods that use this compound as a reagent. Another direction is the application of this compound in the synthesis of biologically active compounds. This compound can be used as a reagent for the synthesis of sulfonamide-containing compounds that have potential therapeutic value. Finally, the use of this compound in the synthesis of chiral compounds is an area of active research. This compound can be used as a chiral auxiliary in the synthesis of enantiomerically pure compounds.

Synthesis Methods

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride can be synthesized by reacting 3-(3-methylbenzyl)-1-bicyclo[1.1.1]pentane with methanesulfonyl chloride in the presence of triethylamine. The reaction is carried out at room temperature and the product is obtained in high yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

[3-[(3-Methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has been widely used in scientific research as a reagent for the synthesis of various organic compounds. It is commonly used as a protecting group for alcohols and amines. This compound is also used as a reagent for the synthesis of sulfonamides and other sulfonyl-containing compounds. In addition, this compound has been used as a reagent for the synthesis of chiral compounds.